4-(1-Bromoethyl)-1,2-difluorobenzene

• IUPAC Name: 4-(1-bromoethyl)-1,2-difluorobenzene
• InChI: InChI=1S/C8H7BrF2/c1-5(9)6-2-3-7(10)8(11)4-6/h2-5H,1H3
• InChI Key: YDSIQVNBLINEJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)F)F)Br
• Molecular Formula: C8H7BrF2
• Molecular Weight: 221.04 g/mol
• CAS RN: 150881-71-3

Description

Synthesis Analysis

The synthesis of similar compounds often involves bromination reactions. For instance, a method for synthesizing “4-(1-bromoethyl)-5-fluoro-6-chloropyrimidine” involves reacting 2-fluoro-ethyl acetate with propionyl chloride under basic conditions in a solvent.

Scientific Research Applications

• Catalytic Substitution Reactions:

  • The paper by Arisawa et al. (2008) discusses the use of Rhodium-catalyzed substitution reactions of aryl fluorides with disulfides, which involves the conversion of polyfluorobenzenes into aryl sulfides. This process exhibits a strong tendency to form 1,4-difluorobenzenes, indicating a possible application of "4-(1-Bromoethyl)-1,2-difluorobenzene" in similar reactions (Arisawa et al., 2008).

• Spectroscopy and Vibrational Analysis:

  • Reddy and Rao (1994) conducted a zero-order normal coordinate analysis for trisubstituted benzenes, including 1-bromo-2,4-difluorobenzene. This study offers insights into the vibrational properties of compounds similar to "4-(1-Bromoethyl)-1,2-difluorobenzene," which is essential in understanding their molecular behavior (Reddy & Rao, 1994).

• Fluorination Processes:

  • Horio et al. (1996) explored the electrochemical fluorination of aromatic compounds, which includes the study of reactions and side-reactions during the fluorination of halobenzenes. Their research might provide a basis for understanding the reactivity of "4-(1-Bromoethyl)-1,2-difluorobenzene" in fluorination processes (Horio et al., 1996).

• Synthesis Methods:

  • The work of Diemer, Leroux, and Colobert (2011) describes methods for synthesizing various dibromobenzenes, which could be adapted for synthesizing similar compounds like "4-(1-Bromoethyl)-1,2-difluorobenzene." This can be useful for researchers looking to synthesize and study such compounds (Diemer, Leroux, & Colobert, 2011).

• Molecular Properties and Solid-State Organization:

  • Renak et al. (1999) studied fluorinated distyrylbenzene derivatives to probe the effect of fluorine substitution on molecular properties and solid-state organization. This research could be relevant in understanding how the bromoethyl and difluorobenzene groups in "4-(1-Bromoethyl)-1,2-difluorobenzene" affect its properties (Renak et al., 1999).

• Organometallic Chemistry:

  • Pike, Crimmin, and Chaplin (2017) discuss the use of partially fluorinated benzenes in organometallic chemistry. Their research provides insights into how "4-(1-Bromoethyl)-1,2-difluorobenzene" might behave in similar chemical environments and reactions (Pike, Crimmin, & Chaplin, 2017).

• Crystal Structure Analysis:

  • Thalladi et al. (1998) explored the C−H···F interactions in the crystal structures of fluorobenzenes. This study is relevant for understanding the molecular interactions and crystal structure of "4-(1-Bromoethyl)-1,2-difluorobenzene" (Thalladi et al., 1998).

Safety and Hazards

The safety data sheet for a similar compound, “4-(1-Bromoethyl)benzoic acid”, indicates that it is classified as a flammable liquid and vapor. It can cause skin irritation and is toxic to aquatic life with long-lasting effects.